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Compound of Interest

Compound Name: 6-lodoquinazolin-4-one

Cat. No.: B131393

For Researchers, Scientists, and Drug Development Professionals

Core Identification

This section provides the fundamental chemical identifiers for 6-lodoquinazolin-4-one.

Identifier Value

IUPAC Name 6-iodo-3H-quinazolin-4-one[1]
CAS Number 16064-08-7[1]

Molecular Formula CsHsIN20[1]

Molecular Weight 272.04 g/mol [1]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 6-lodoquinazolin-4-
one is presented below.

Table 2.1: Physicochemical Properties
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Property Value
White to off-white or light yellow to brown
Appearance .
crystalline powder
Melting Point 272-274 °C
- Limited solubility in water; soluble in organic
Solubility
solvents such as DMSO and DMF.
Stability Stable under normal laboratory conditions.

Table 2.2: Spectroscopic Data

Technique

Data

1H NMR (DMSO-ds)

5 12.51 (s, 1H), 8.16 (s, 1H), 8.08 (d, J=8.5 Hz,
1H), 7.50 (d, J=8.5 Hz, 1H), 7.40 (s, 1H).

13C NMR (DMSO-de)

0 161.0, 148.9, 145.8, 139.1, 128.8, 127.9,
122.2, 91.9.

IR (KBr, cm™1)

3410 (N-H stretch), 3050 (aromatic C-H stretch),
1680 (C=0 stretch, amide), 1610 (C=N stretch),
1470 (aromatic C=C stretch), 820 (C-I stretch).

Mass Spectrum (EI)

miz 272 (M*), 244, 117, 90.

Synthesis and Experimental Protocols

6-lodoquinazolin-4-one is a crucial intermediate in the synthesis of the dual tyrosine kinase

inhibitor, Lapatinib. A common and effective method for its preparation involves the cyclization

of 2-amino-5-iodobenzoic acid with formamide.

Synthesis of 6-lodoquinazolin-4-one from 2-Amino-5-

iodobenzoic Acid

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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